Cas no 99180-06-0 (4-(2-bromopropyl)benzene-1,2-diol)

• Product Name: 4-(2-bromopropyl)benzene-1,2-diol
• CAS No: 99180-06-0
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6106037
• PubChem ID: 21192322
• Update Time: 2023-11-29

4-(2-bromopropyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromopropyl)benzene-1,2-diol
• 99180-06-0
• SCHEMBL7935188
• EN300-1909428

• Inchi： 1S/C9H11BrO2/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5-6,11-12H,4H2,1H3
• InChI Key： PVBWRNNAFSLBRK-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes